Cas no 22839-47-0 (Aspartame)

Aspartame Properties

Names and Identifiers

• Aspartame
• Equal
• L-alpha-aspartyl-L-phenylalanine-methylester
• L-Aspartyl-L-phenylalanine methyl ester
• L-Phenylalanine, N-L-alpha-aspartyl-, 1-methyl ester
• Nutrasweet
• (S)-3-Amino-4-(((S)-1-methoxy-1-oxo-3-phenylpropan-2-yl)amino)-4-oxobutanoic acid
• (S)-3-Amino-4-((S)-1-methoxy-1-oxo-3-phenylpropan-2-ylamino)-4-oxobutanoic acid
• ASPARTAME(P)
• OTAVA-BB 4435021
• APM
• ASPARTAM
• Asp-Phe methyl ester
• Asp-Phe-Ome
• canderel
• E 951
• H-Asp-Phe-OMe
• mer
• N-(L-α-Aspartyl)-L-phenylalanine methyl ester
• N-L-α-Aspartyl-L-phenylalanine 1-Methyl Ester
• tri-sweet
• Zero-Cal
• Lepcu DDH-20
• WAKO017-22611
• 湖北阿斯巴甜生产厂家
• Aspartamum
• Aspartamo
• Aspartylphenylalanine methyl ester
• Dipeptide sweetener
• Methyl aspartylphenylalanate
• Sweet dipeptide
• 1-Methyl N-L-alpha-aspartyl-L-phenylalanate
• Aspartam [INN-French]
• Aspartame, L,L-alpha-
• Aspartamum [INN-Latin]
• Aspartamo [INN-Spanish]
• N-L-alpha-Aspartyl-L-phenylalanine 1-methyl ester
• 3-Amino-N-(alpha-methoxycarbonylphenethyl) succinamic a
• +Expand

• MDL： MFCD00002724
• InChIKey： IAOZJIPTCAWIRG-QWRGUYRKSA-N
• Inchi： 1S/C14H18N2O5/c1-21-14(20)11(7-9-5-3-2-4-6-9)16-13(19)10(15)8-12(17)18/h2-6,10-11H,7-8,15H2,1H3,(H,16,19)(H,17,18)/t10-,11-/m0/s1
• SMILES： O(C([H])([H])[H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])[H])=O)=O
• BRN： 2223850

Computed Properties

• Exact Mass: 294.12200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Heavy Atom Count: 21
• Complexity: 380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 119

Experimental Properties

• LogP: 0.78010
• PSA: 118.72000
• Merck: 839
• Refractive Index: 14.5 ° (C=4, 15mol/L Formic Acid)
• Water Partition Coefficient: Soluble in formic acid, dimethyl sulfoxide. Sparingly soluble in water and ethanol.
• Boiling Point: 535.8°C at 760 mmHg
• Melting Point: 248-250 ºC
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Specific Rotation: 15.5 º (c=4, 15N formic acid)
• Density: 1.2051 (rough estimate)

Aspartame Security Information

• RTECS：WM3407000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning
• TSCA：Yes

Aspartame Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%